Cas no 398454-26-7 (Cyanidin 3-glycosides; Monosaccharides, 3-O-(6-O-Oxalyloxalyl-β-D-glucopyranoside))

• Product Name: Cyanidin 3-glycosides; Monosaccharides, 3-O-(6-O-Oxalyloxalyl-β-D-glucopyranoside)
• CAS No: 398454-26-7
• MF: C₂₅H₂₀O₁₇
• MW: 592.416109085083
• CID: 6669416
• Update Time: 2024-03-02

Cyanidin 3-glycosides; Monosaccharides, 3-O-(6-O-Oxalyloxalyl-β-D-glucopyranoside) Chemical and Physical Properties

Names and Identifiers

• Cyanidin 3-glycosides; Monosaccharides, 3-O-(6-O-Oxalyloxalyl-β-D-glucopyranoside)

• Inchi： 1S/C25H20O17/c26-9-4-12(28)10-6-15(20(39-14(10)5-9)8-1-2-11(27)13(29)3-8)40-25-19(32)18(31)17(30)16(41-25)7-38-23(36)24(37)42-22(35)21(33)34/h1-6,16-19,25,30-32H,7H2,(H4-,26,27,28,29,33,34,36,37)
• InChI Key： NVVPFBWPZCYUJK-UHFFFAOYSA-N
• SMILES： OC1C(O)C(OC2C(C3C=C(O)C(O)=CC=3)=[O+]C3C(=C(C=C(C=3)O)O)C=2)OC(COC(C(OC(C(=O)[O-])=O)=O)=O)C1O

Computed Properties

• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 42
• XLogP3: -0.782

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Glycodepsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Glycodepsipeptides